Cas no 90799-46-5 (4-Chloronaphthalen-2-amine)

• Product Name: 4-Chloronaphthalen-2-amine
• CAS No: 90799-46-5
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• CID: 2812846
• PubChem ID: 13462998
• Update Time: 2025-06-15

4-Chloronaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloronaphthalen-2-amine
• 2-Amino-4-chloronaphthalene
• DB-083863
• DTXSID80541446
• 90799-46-5
• naphthalene, 2-amino-4-chloro-
• CS-0433552
• SCHEMBL11715187
• DTXCID30492232
• 4-Chloronaphthalen-2-amine

• Inchi： 1S/C10H8ClN/c11-10-6-8(12)5-7-3-1-2-4-9(7)10/h1-6H,12H2
• InChI Key： MIKONFKVUFZXPJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 177.0345270Da
• Monoisotopic Mass: 177.0345270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 4-Chloronaphthalen-2-amine

Recent Advances in the Study of 4-Chloronaphthalen-2-amine (CAS: 90799-46-5) in Chemical Biology and Pharmaceutical Research

4-Chloronaphthalen-2-amine (CAS: 90799-46-5) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This aromatic amine, characterized by a chlorinated naphthalene backbone, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting cancer, infectious diseases, and neurological disorders.

One of the key areas of interest is the role of 4-Chloronaphthalen-2-amine as a building block for the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have reported the successful incorporation of this compound into the scaffold of several kinase inhibitors, demonstrating its ability to enhance binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of a new class of tyrosine kinase inhibitors with promising anti-tumor activity.

In addition to its applications in oncology, 4-Chloronaphthalen-2-amine has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

Another emerging area of research involves the use of 4-Chloronaphthalen-2-amine in the design of fluorescent probes for biological imaging. Its unique photophysical properties make it an attractive candidate for the development of sensors that can detect specific biomolecules in live cells. A 2022 publication in Chemical Communications described the synthesis of a novel fluorescent probe based on this compound, which was successfully used to monitor reactive oxygen species (ROS) in neuronal cells, providing insights into oxidative stress-related diseases.

Despite these promising findings, challenges remain in the optimization of 4-Chloronaphthalen-2-amine-based compounds for clinical use. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. Nevertheless, the compound's versatility and demonstrated bioactivity make it a valuable tool for researchers in the field of chemical biology and drug discovery.

In conclusion, 4-Chloronaphthalen-2-amine (CAS: 90799-46-5) continues to be a focal point of research in the chemical and pharmaceutical sciences. Its applications span from drug development to biological imaging, highlighting its broad utility. Future studies are expected to further elucidate its mechanisms of action and explore its potential in other therapeutic areas, paving the way for innovative treatments and diagnostic tools.